Cas no 422533-83-3 (2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 422533-83-3
• MF: C₂₄H₂₁FN₄OS
• MW: 432.513147115707
• CID: 5340824
• Update Time: 2025-05-20

2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-((4-fluorophenyl)amino)quinazolin-2-yl)thio)-N-(4-methylbenzyl)acetamide
• 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide
• 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}thio)-N-(4-methylbenzyl)acetamide
• Oprea1_759543
• 2-[4-(4-fluoroanilino)quinazolin-2-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide

• Inchi： 1S/C24H21FN4OS/c1-16-6-8-17(9-7-16)14-26-22(30)15-31-24-28-21-5-3-2-4-20(21)23(29-24)27-19-12-10-18(25)11-13-19/h2-13H,14-15H2,1H3,(H,26,30)(H,27,28,29)
• InChI Key： JEMLYKDFYWUOGL-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(C)=CC=1)=O)C1=NC2C=CC=CC=2C(=N1)NC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 566
• XLogP3: 5.6
• Topological Polar Surface Area: 92.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide

Introduction to 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide (CAS No. 422533-83-3)

2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 422533-83-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a quinazoline core, a sulfanyl group, and an amide moiety. The presence of these features not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological interactions. Specifically, the 4-fluorophenyl amino group and the 4-methylphenyl methyl group are key structural elements that influence its pharmacological profile.

In recent years, there has been a growing interest in quinazoline derivatives due to their demonstrated efficacy in various pharmacological contexts. Quinazolines are known for their role as intermediates in the synthesis of drugs targeting a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. The specific derivative mentioned here, 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide, represents a novel approach to leveraging the therapeutic potential of quinazoline scaffolds.

The introduction of fluorine atoms into aromatic rings is a common strategy in medicinal chemistry to enhance the metabolic stability and binding affinity of drug candidates. In this compound, the 4-fluorophenyl group is strategically positioned to interact with biological targets, potentially improving its efficacy and selectivity. Similarly, the 4-methylphenyl group contributes to the overall hydrophobicity of the molecule, which can be crucial for membrane permeability and cellular uptake.

The sulfanyl group in the molecule plays a critical role in modulating its biological activity. Sulfanyl-containing compounds are often found to exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for drug development. The specific placement of the sulfanyl group in 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide suggests that it may interact with specific biological pathways, warranting further investigation.

Numerous studies have highlighted the importance of amide linkages in pharmaceutical compounds due to their versatility in drug design. The amide moiety in this compound not only contributes to its structural complexity but also provides a site for functionalization, allowing for the development of analogs with enhanced properties. The N-terminal acetylamide group is particularly noteworthy as it can influence both the solubility and bioavailability of the compound.

The synthesis of 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex core structure efficiently. The fluorine atom's incorporation typically requires specialized methodologies to ensure high yield and purity.

Evaluation of the pharmacological properties of this compound has been ongoing in several research laboratories. Preliminary studies have indicated that it may possess anti-inflammatory and anti-proliferative effects, making it a promising candidate for further development into therapeutic agents. The quinazoline scaffold is known to interact with various targets, including kinases and other enzymes involved in cell signaling pathways.

The sulfanyl group's interaction with biological targets remains an area of active investigation. Researchers are exploring how this moiety can be optimized to enhance binding affinity and reduce off-target effects. Computational modeling and molecular dynamics simulations have been instrumental in understanding the binding mechanisms and predicting potential drug-like properties.

The impact of substituents like the 4-fluorophenyl amino group on the overall pharmacokinetics of the compound is another critical aspect being studied. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles due to their enhanced stability against metabolic degradation. This property can significantly influence the compound's bioavailability and therapeutic efficacy.

In conclusion, 2-({4-[(4-fluorophenyl)amino]quinazolin-2-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide (CAS No. 422533-83-3) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups positions it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing various diseases.